KRN7000 analog 8

iNKT cell activation Th2 polarization Cytokine profiling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C50H97N3O8
Molecular Weight 868.3 g/mol
Cat. No. B15600614
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Technical Parameters


Basic Identity
Product NameKRN7000 analog 8
Molecular FormulaC50H97N3O8
Molecular Weight868.3 g/mol
Structural Identifiers
InChIInChI=1S/C50H97N3O8/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-25-26-27-29-31-33-35-37-42-39-53(52-51-42)43(41-60-50-49(59)48(58)47(57)45(40-54)61-50)46(56)44(55)38-36-34-32-30-28-16-14-12-10-8-6-4-2/h39,43-50,54-59H,3-38,40-41H2,1-2H3/t43-,44+,45+,46-,47-,48-,49+,50+/m0/s1
InChIKeyYLAIBGQPPXWHSD-KZIANGIBSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

KRN7000 analog 8: A Th2-Biased α-Galactosylceramide for iNKT Cell Research Procurement


KRN7000 analog 8 (compound 8, CAS 2300074-31-9) is a synthetic derivative of α-galactosylceramide (α-GalCer, KRN7000), a well-established glycolipid ligand for CD1d-restricted invariant natural killer T (iNKT) cells . The compound retains the α-O-glycosidic linkage and ceramide backbone characteristic of the parent molecule but incorporates specific structural modifications that alter its cytokine induction profile [1]. While KRN7000 elicits a mixed T helper 1 (Th1) and Th2 cytokine response, KRN7000 analog 8 is reported to bias the immune response toward a Th2 phenotype, characterized by altered production of key immunomodulatory cytokines [1].

Workflow iNKT cell activation assays
Profile Th2-biased cytokine polarization
Selection Distinct from mixed Th1/Th2 α-GalCer analogs

Why KRN7000 analog 8 Cannot Be Simply Substituted with Parent KRN7000 or Other α-GalCer Analogs


Simple substitution of KRN7000 analog 8 with the parent compound KRN7000 (α-GalCer) or other α-GalCer analogs is not scientifically valid due to distinct functional divergence in cytokine polarization. KRN7000 (α-GalCer) elicits a mixed Th1/Th2 response, which can be a drawback for applications requiring a pure or biased immune profile, such as Th2-driven immunosuppression or autoimmunity models [1]. In contrast, KRN7000 analog 8 demonstrates a qualitatively different cytokine induction pattern, with reports indicating a strong stimulatory effect on IL-2 production, lower levels of the Th1 cytokine IFN-γ, and higher levels of the Th2 cytokine IL-4 compared to KRN7000 [2]. This differential polarization has direct implications for downstream biological outcomes and experimental reproducibility, making analog 8 a distinct chemical tool rather than an interchangeable alternative.

Target
Substitute
Risk
KRN7000 analog 8 (Th2-biased profile)
KRN7000 (α-GalCer, mixed Th1/Th2)
Cytokine polarization context may differ significantly
Analog 8 IL-2/IL-4/IFN-γ pattern
Parent compound balanced cytokine pattern
Downstream immune cell function may shift; endpoint interpretation may require analog-specific validation

KRN7000 analog 8: Comparative Cytokine Polarization Data for Informed Procurement


KRN7000 analog 8 Induces Higher IL-4 and Lower IFN-γ Relative to KRN7000 (α-GalCer)

KRN7000 analog 8 demonstrates a Th2-biased cytokine profile distinct from the parent compound KRN7000 (α-GalCer). In comparative studies, analog 8 induced higher levels of the Th2 cytokine IL-4 and lower levels of the Th1 cytokine IFN-γ compared to KRN7000, while showing a good stimulatory effect on IL-2 production [1].

Cytokine polarization
Source review
Higher IL-4, lower IFN-γ vs KRN7000
Supports Th2-biased iNKT cell activation context
Supplier characterization; independent verification recommended
iNKT cell activation Th2 polarization Cytokine profiling

KRN7000 analog 8 Demonstrates Strong Stimulatory Effect on IL-2 Production

Vendor characterization indicates that KRN7000 analog 8 exhibits a strong stimulatory effect on IL-2 production . This is a key functional differentiation from the parent compound KRN7000, which also stimulates IL-2 but with a distinct Th1/Th2 profile.

IL-2 stimulation
Data to verify
Reported strong IL-2 production
May support iNKT cell proliferation endpoint context
Vendor-reported attribute; cross-study validation needed
IL-2 secretion iNKT cell activation T cell proliferation

Th2 Cytokine Bias of KRN7000 analog 8 Suggests Potential for Immunosuppressive Applications

The Th2-biased cytokine profile of KRN7000 analog 8 (higher IL-4, lower IFN-γ) aligns with a class-level inference that Th2-skewed α-GalCer analogs may exhibit immunosuppressive effects [1]. This is in contrast to Th1-biased analogs, which are associated with antitumor and antimicrobial immunity.

Th2 bias implication
Class-level
Th2 profile aligns with immunosuppressive effect class
Supports autoimmune model research context
Class-level inference; context-dependent
Th2 bias Immunosuppression Autoimmune disease models

KRN7000 analog 8: Recommended Research and Procurement Scenarios Based on Cytokine Profile


Th2-Driven Immunosuppression and Autoimmune Disease Modeling

KRN7000 analog 8's Th2-biased cytokine profile (higher IL-4, lower IFN-γ) makes it a candidate for studies where iNKT cell activation is intended to skew toward an immunosuppressive or regulatory response. This includes research into autoimmune diseases like experimental autoimmune encephalomyelitis (EAE), where Th2-biased α-GalCer analogs have shown efficacy [1]. Procurement should consider analog 8 for assays requiring a Th2-dominant immune environment.

Investigating Differential iNKT Cell Activation and Cytokine Signaling

The distinct cytokine pattern of KRN7000 analog 8—strong IL-2 stimulation with reduced IFN-γ and enhanced IL-4—provides a specific tool for dissecting the molecular mechanisms underlying iNKT cell polarization. Researchers can use analog 8 in comparative studies against KRN7000 (mixed Th1/Th2) or Th1-biased analogs (e.g., KRN7000 analog 1) to investigate TCR signaling strength, CD1d binding kinetics, and downstream gene expression [1].

Vaccine Adjuvant Development Requiring Th2 Humoral Immunity

In vaccine research where a Th2-polarized humoral immune response is desired (e.g., for certain antibody-mediated protection), KRN7000 analog 8 may serve as a lead compound or adjuvant candidate. Its ability to enhance IL-4 production while limiting IFN-γ could favor B cell activation and antibody class switching, a property relevant for vaccines targeting extracellular pathogens or where avoiding excessive Th1 inflammation is critical.

Comparative Pharmacological Studies of α-GalCer Analog Series

For laboratories maintaining libraries of α-GalCer analogs for structure-activity relationship (SAR) studies, KRN7000 analog 8 represents a distinct data point in the Th2-skewed spectrum. Its inclusion in screening panels allows researchers to correlate specific structural modifications with functional immune outcomes, facilitating the rational design of next-generation iNKT cell modulators.

Application
Selection Property
Validation Focus
iNKT-mediated immunosuppression models (e.g., EAE)
Th2-biased cytokine polarization
IL-4/IFN-γ ratio and disease-score endpoints
iNKT cell polarization and signaling studies
Distinct IL-2/IL-4/IFN-γ pattern
Cytokine profiling and TCR signaling assays
Th2-polarized vaccine adjuvant research
IL-4 enhancement, limited IFN-γ
Humoral immune response and antibody class switching
α-GalCer SAR and screening panels
Th2-skewed reference compound
Structure-activity correlation for iNKT cell polarization

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

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